Cas no 18323-43-8 (Clindamycin B)

Clindamycin B is a semi-synthetic lincosamide antibiotic derived from Clindamycin, exhibiting potent antibacterial activity against a broad spectrum of Gram-positive and anaerobic bacteria. Its mechanism of action involves binding to the 50S ribosomal subunit, inhibiting bacterial protein synthesis. Clindamycin B demonstrates enhanced stability and bioavailability compared to earlier analogs, making it effective in treating infections caused by susceptible pathogens. It is particularly valuable in clinical settings for its activity against methicillin-resistant Staphylococcus aureus (MRSA) and other resistant strains. The compound is commonly utilized in topical and systemic formulations, offering a reliable option for dermatological, dental, and systemic infections. Its pharmacokinetic profile ensures consistent therapeutic efficacy with minimized resistance development.

Clindamycin B structure

Product Name:Clindamycin B

CAS No:18323-43-8

MF:C₁₇H₃₁ClN₂O₅S

MW:410.956443071365

CID:825069

PubChem ID:71776756

Update Time:2025-10-19

Clindamycin B Chemical and Physical Properties

Names and Identifiers

- Clindamycin B
- (2R)-N-[2-chloro-1-[(3R,4R,6R)-3,4,5-trihydroxy-6-methylsulfanyloxan-2-yl]propyl]-4-ethyl-1-methylpyrrolidine-2-carboxamide
- ClindaMycin iMpurity B
- Clindamycin EP Impurity B
- Clindamycin HCl EP Impurity B
- Clindamycin B (4'-Ethyl analog)
- Methyl 7-Chloro-6,7,8-trideoxy-6-[[[(2S,4R)-4-ethyl-1-Methyl-2-pyrrolidinyl]carbonyl] aMino]-1-thio-L-threo-α-D-galactooctopyranoside
- (2S-trans)-Methyl 7-Chloro-6,7,8- trideoxy-6-[[(4-ethyl-1-Methyl-2-pyrrolidinyl)carbonyl]aMino]-1-thio-L-threo-α-D-galactooctopyranoside
- (2S,4R)-N-((1S,2S)-2-chloro-1-((2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(methylthio)tetrahydro-2H-pyran-2-yl)propyl)-4-ethyl-1-methylpyrrolidine-2-carboxamide
- Inchi： 1S/C17H31ClN2O5S/c1-5-9-6-10(20(3)7-9)16(24)19-11(8(2)18)15-13(22)12(21)14(23)17(25-15)26-4/h8-15,17,21-23H,5-7H2,1-4H3,(H,19,24)/t8-,9+,10-,11+,12-,13+,14+,15+,17+/m0/s1
- InChI Key： UHQYIIRIOVIPLI-MHXMMLMNSA-N
- SMILES： Cl[C@@H](C)[C@H]([C@@H]1[C@@H]([C@@H]([C@H]([C@H](O1)SC)O)O)O)NC([C@@H]1C[C@@H](CC)CN1C)=O

Computed Properties

Exact Mass: 410.1642210g/mol
Monoisotopic Mass: 410.1642210g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 488
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 128Å²

Clindamycin B Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C580040-1mg	Clindamycin B	18323-43-8		1mg	$ 917.00	2023-09-08
TRC	C580040-5mg	Clindamycin B	18323-43-8		5mg	$ 4059.00	2023-09-08
TRC	C580040-10mg	Clindamycin B	18323-43-8		10mg	$ 7009.00	2023-09-08
A2B Chem LLC	AB02746-2mg	L-threo-α-D-galacto-Octopyranoside, methyl 7-chloro-6,7,8-trideoxy-6-[[[(2S,4R)-4-ethyl-1-methyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-	18323-43-8	95%	2mg	$402.00	2024-04-20
A2B Chem LLC	AB02746-5mg	L-threo-α-D-galacto-Octopyranoside, methyl 7-chloro-6,7,8-trideoxy-6-[[[(2S,4R)-4-ethyl-1-methyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-	18323-43-8	95%	5mg	$637.00	2024-04-20
A2B Chem LLC	AB02746-10mg	L-threo-α-D-galacto-Octopyranoside, methyl 7-chloro-6,7,8-trideoxy-6-[[[(2S,4R)-4-ethyl-1-methyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-	18323-43-8	95%	10mg	$1108.00	2024-04-20
A2B Chem LLC	AB02746-25mg	L-threo-α-D-galacto-Octopyranoside, methyl 7-chloro-6,7,8-trideoxy-6-[[[(2S,4R)-4-ethyl-1-methyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-	18323-43-8	95%	25mg	$1578.00	2024-04-20
A2B Chem LLC	AB02746-100mg	L-threo-α-D-galacto-Octopyranoside, methyl 7-chloro-6,7,8-trideoxy-6-[[[(2S,4R)-4-ethyl-1-methyl-2-pyrrolidinyl]carbonyl]amino]-1-thio-	18323-43-8	95%	100mg	$3108.00	2024-04-20